Cas no 127566-20-5 (2-Chloro-6-methylimidazo[1,2-b]pyridazine)

• Product Name: 2-Chloro-6-methylimidazo[1,2-b]pyridazine
• CAS No: 127566-20-5
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 103134
• PubChem ID: 14422355
• Update Time: 2025-10-28

2-Chloro-6-methylimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methylimidazo[1,2-b]pyridazine
• Imidazo[1,2-b]pyridazine, 2-chloro-6-methyl-
• 2-CHLORO-6-METHYL-IMIDAZO[1,2-B]PYRIDAZINE
• midazo[1,2-b]pyridazine, 2-chloro-6-methyl-
• SCHEMBL3086869
• AKOS006306049
• DTXSID30560102
• 127566-20-5

• MDL： MFCD11044775
• Inchi： 1S/C7H6ClN3/c1-5-2-3-7-9-6(8)4-11(7)10-5/h2-4H,1H3
• InChI Key： JKZGZDGHCULMID-UHFFFAOYSA-N
• SMILES： ClC1=CN2C(C=CC(C)=N2)=N1

Computed Properties

• Exact Mass: 167.02518
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• PSA: 30.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 2-Chloro-6-methylimidazo[1,2-b]pyridazine

2-Chloro-6-methylimidazo[1,2-b]pyridazine: A Comprehensive Overview

The compound with CAS No. 127566-20-5, commonly referred to as 2-Chloro-6-methylimidazo[1,2-b]pyridazine, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the imidazo[1,2-b]pyridazine family, which is known for its unique electronic properties and structural versatility. Recent advancements in synthetic methodologies have enabled researchers to explore its potential applications in drug design, optoelectronics, and catalysis.

The imidazo[1,2-b]pyridazine core of this compound is characterized by a fused bicyclic system comprising an imidazole ring and a pyridazine ring. The presence of a chlorine atom at the 2-position and a methyl group at the 6-position introduces steric and electronic effects that can significantly influence its reactivity and stability. These substituents also play a crucial role in modulating the compound's absorption spectrum, making it a promising candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices.

Recent studies have focused on the synthesis of 2-Chloro-6-methylimidazo[1,2-b]pyridazine via various routes, including microwave-assisted synthesis and catalytic methods. For instance, researchers have reported the use of transition metal catalysts to achieve high yields of this compound under mild conditions. These findings highlight the importance of optimizing synthetic pathways to meet the demands of large-scale production in industries such as pharmaceuticals and electronics.

In terms of applications, 2-Chloro-6-methylimidazo[1,2-b]pyridazine has shown potential as a building block for constructing advanced materials with tailored properties. Its ability to form stable coordination complexes with metal ions has been exploited in designing catalysts for organic transformations. Additionally, its photochemical properties make it an attractive candidate for use in solar cells and sensors.

Recent research has also explored the biological activity of 2-Chloro-6-methylimidazo[1,2-b]pyridazine, particularly its potential as an anticancer agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. These findings underscore its potential as a lead compound for drug discovery efforts targeting various malignancies.

Furthermore, the environmental impact of 2-Chloro-6-methylimidazo[1,2-b]pyridazine has been a topic of interest. Researchers have investigated its biodegradation pathways under different environmental conditions to assess its safety for industrial use. These studies have provided valuable insights into the compound's persistence in natural ecosystems and its potential risks to aquatic life.

In conclusion, CAS No. 127566-20-5, or 2-Chloro-6-methylimidazo[1,2-b]pyridazine, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern materials science and drug discovery. Continued research into its properties and functionalities will undoubtedly unlock new opportunities for its utilization in emerging technologies.